Cas no 916737-76-3 (6-Bromo-3-methoxy-2-nitro-pyridine)

6-Bromo-3-methoxy-2-nitro-pyridine is a heterocyclic aromatic compound featuring a pyridine core substituted with bromo, methoxy, and nitro functional groups. This structure imparts reactivity suitable for various synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The bromo group enables further functionalization via cross-coupling reactions, while the nitro and methoxy substituents enhance electronic properties for targeted modifications. Its well-defined reactivity profile makes it valuable in constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its sensitivity. High purity grades are available to ensure consistency in research and industrial processes.
6-Bromo-3-methoxy-2-nitro-pyridine structure
916737-76-3 structure
Product Name:6-Bromo-3-methoxy-2-nitro-pyridine
CAS No:916737-76-3
MF:C6H5BrN2O3
MW:233.019500494003
MDL:MFCD09261205
CID:875450
PubChem ID:22615162
Update Time:2025-06-07

6-Bromo-3-methoxy-2-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-3-methoxy-2-nitropyridine
    • 6-BROMO-3-METHOXY-2-NITRO-PYRIDINE
    • 2-bromo-6-nitro-5-methoxypyridine
    • 6-bromo-3-(methyloxy)-2-nitropyridine
    • 6-Bromo-3-methoxy-2-nitropyridine (ACI)
    • 916737-76-3
    • AKOS016012742
    • SB39908
    • E84277
    • CS-0434997
    • SCHEMBL2986307
    • NCYGJPLRMYGVEB-UHFFFAOYSA-N
    • MFCD09261205
    • DTXSID80626944
    • DB-082112
    • 6-Bromo-3-methoxy-2-nitro-pyridine
    • MDL： MFCD09261205
    • Inchi： 1S/C6H5BrN2O3/c1-12-4-2-3-5(7)8-6(4)9(10)11/h2-3H,1H3
    • InChI Key： NCYGJPLRMYGVEB-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(OC)=CC=C(Br)N=1)=O

Computed Properties

  • Exact Mass: 231.94800
  • Monoisotopic Mass: 231.948
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.9A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.73
  • Boiling Point: 360.9°C at 760 mmHg
  • Flash Point: 172.1°C
  • Refractive Index: 1.586
  • PSA: 67.94000
  • LogP: 2.28410

6-Bromo-3-methoxy-2-nitro-pyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Bromo-3-methoxy-2-nitro-pyridine Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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6-Bromo-3-methoxy-2-nitro-pyridine Production Method

Production Method 1

443956-08-9 443956-08-9
916737-76-3 916737-76-3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  4 h, 50 °C
Reference
An efficient coupling of N-tosylhydrazones with 2-halopyridines: synthesis of 2-α-styrylpyridines endowed with antitumor activity
Lawson, Marie; et al, Organic & Biomolecular Chemistry, 2013, 11(22), 3664-3673

6-Bromo-3-methoxy-2-nitro-pyridine Raw materials

6-Bromo-3-methoxy-2-nitro-pyridine Preparation Products

6-Bromo-3-methoxy-2-nitro-pyridine Related Literature

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